Cas no 1242336-51-1 (5-Bromo-6-fluorobenzoc1,2,5thiadiazole)

• Product Name: 5-Bromo-6-fluorobenzoc1,2,5thiadiazole
• CAS No: 1242336-51-1
• MF: C₆H₂BrFN₂S
• MW: 233.060882091522
• MDL: MFCD16660290
• CID: 1024463
• PubChem ID: 53216850
• Update Time: 2025-10-31

5-Bromo-6-fluorobenzoc1,2,5thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluorobenzo[c][1,2,5]thiadiazole
• 5-bromo-6-fluoro-2,1,3-benzothiadiazole
• 1242336-51-1
• SCHEMBL16029500
• MFCD16660290
• ASAVGHCROROMLC-UHFFFAOYSA-N
• CS-0443295
• AKOS015835419
• A890556
• 2,1,3-Benzothiadiazole, 5-bromo-6-fluoro-
• BS-19591
• DTXSID30681982
• 5-Bromo-6-fluorobenzoc1,2,5thiadiazole

• MDL： MFCD16660290
• Inchi： 1S/C6H2BrFN2S/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H
• InChI Key： ASAVGHCROROMLC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=1)=NSN=2)F

Computed Properties

• Exact Mass: 231.91100
• Monoisotopic Mass: 231.91061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 2.59290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5-Bromo-6-fluorobenzoc1,2,5thiadiazole

Introduction to 5-Bromo-6-fluorobenzoc1,2,5thiadiazole (CAS No. 1242336-51-1)

5-Bromo-6-fluorobenzoc1,2,5thiadiazole, identified by its Chemical Abstracts Service (CAS) number 1242336-51-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the benzothiadiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity and potential utility in synthetic chemistry and drug development.

The benzothiadiazole core of 5-Bromo-6-fluorobenzoc1,2,5thiadiazole is a fused ring system consisting of a benzene ring, a thiadiazole ring, and a pyridine-like nitrogen-containing ring. This unique arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The bromine atom at the 5-position and the fluorine atom at the 6-position are particularly noteworthy, as they can serve as handles for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 5-Bromo-6-fluorobenzoc1,2,5thiadiazole has garnered attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its utility in developing small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its role in synthesizing compounds with antimicrobial and anti-inflammatory properties. The fluorine substituent, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates.

One of the most compelling applications of 5-Bromo-6-fluorobenzoc1,2,5thiadiazole is in the field of oncology. Benzothiadiazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The brominated and fluorinated versions of this scaffold are particularly promising due to their enhanced bioavailability and selectivity. Preclinical studies have indicated that compounds derived from 5-Bromo-6-fluorobenzoc1,2,5thiadiazole exhibit potent activity against several types of cancer by disrupting key signaling pathways.

Furthermore, agrochemical researchers have leveraged 5-Bromo-6-fluorobenzoc1,2,5thiadiazole to develop novel pesticides and herbicides. The structural features of this compound contribute to its efficacy in protecting crops from pests while maintaining environmental safety. Its mode of action often involves inhibiting essential enzymes in pests, leading to their rapid degradation or loss of function. The halogenated nature of the molecule also aids in its persistence within biological systems, ensuring prolonged efficacy.

The synthesis of 5-Bromo-6-fluorobenzoc1,2,5thiadiazole involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by halogenation steps to introduce the bromine and fluorine atoms. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity.

In terms of molecular mechanics and computational chemistry, 5-Bromo-6-fluorobenzoc1,2,5thiadiazole has been extensively modeled to understand its interactions with biological targets. Molecular dynamics simulations have revealed insights into how this compound binds to proteins and enzymes at an atomic level. These studies are crucial for rational drug design and optimizing lead compounds for clinical trials. Additionally, virtual screening techniques have been used to identify potential derivatives with improved pharmacokinetic profiles.

The pharmacokinetic properties of 5-Bromo-6-fluorobenzoc1,2,5thiadiazole are another area of active investigation. Researchers are exploring how modifications at the 5- and 6-positions influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). By fine-tuning these substituents， scientists aim to develop compounds that exhibit optimal therapeutic windows while minimizing side effects. This approach aligns with the broader trend toward personalized medicine， where drug design is tailored to individual patient needs.

Future directions in the study of 5-Bromo-6-fluorobenzoc1,2,5thiadiazole include exploring its role in emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. Preliminary data suggest that derivatives of this compound may interact with specific receptors or enzymes implicated in conditions like Alzheimer's disease or antibiotic-resistant bacteria. Such findings underscore the versatility of benzothiadiazole scaffolds as platforms for innovation in medicinal chemistry.

In conclusion， 5-Bromo-6-fluorobenzoc1，2，5thiadiazole (CAS No. 1242336-51-1) is a multifaceted compound with significant potential across multiple sectors of chemical biology。 Its unique structural features， coupled with recent advancements in synthetic methodologies， make it an invaluable tool for researchers seeking to develop novel therapeutics。 As our understanding of molecular interactions continues to evolve， compounds like this one will undoubtedly play a pivotal role in shaping the future of pharmaceuticals。